Cas no 21037-81-0 (4-propyl-1H-pyrazole)

4-Propyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole ring substituted with a propyl group at the 4-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. Its pyrazole core offers strong chelating properties, making it useful in ligand design for metal complexes. The propyl substituent enhances lipophilicity, potentially improving bioavailability in drug development. The compound's stability and reactivity enable efficient functionalization, supporting diverse chemical transformations. It is typically handled under inert conditions due to sensitivity to moisture and oxygen. Available in high purity, 4-propyl-1H-pyrazole is suitable for research and industrial-scale synthesis.

4-propyl-1H-pyrazole structure

Product Name:4-propyl-1H-pyrazole

CAS No:21037-81-0

MF:C₆H₁₀N₂

MW:110.157001018524

MDL:MFCD19982745

CID:1398024

PubChem ID:12943708

Update Time:2025-05-27

4-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-propyl-
- LS-05907
- 21037-81-0
- ALBB-017834
- AKOS015959935
- Z1263714332
- EN300-263355
- 4-Propyl-1H-pyrazole
- CHEMBL351768
- SCHEMBL4629685
- 4-propylpyrazole
- BDBM50226189
- MFCD19982745
- 4-propyl-1H-pyrazole
- MDL： MFCD19982745
- Inchi： 1S/C6H10N2/c1-2-3-6-4-7-8-5-6/h4-5H,2-3H2,1H3,(H,7,8)
- InChI Key： YAXKXMVDJJMGRY-UHFFFAOYSA-N
- SMILES： N1C=C(C=N1)CCC

Computed Properties

Exact Mass: 110.0845
Monoisotopic Mass: 110.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 63.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 28.7Å²

Experimental Properties

PSA: 28.68

4-propyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM514593-1g	4-Propyl-1H-pyrazole	21037-81-0	97%	1g	$189	2022-06-12
abcr	AB305430-250 mg	4-Propyl-1H-pyrazole; 95%	21037-81-0		250mg	€219.30	2023-04-26
abcr	AB305430-1 g	4-Propyl-1H-pyrazole; 95%	21037-81-0		1g	€367.20	2023-04-26
abcr	AB305430-5 g	4-Propyl-1H-pyrazole; 95%	21037-81-0		5g	€853.10	2022-03-03
eNovation Chemicals LLC	Y1265917-1g	1H-Pyrazole, 4-propyl-	21037-81-0	95%	1g	$320	2024-06-06
eNovation Chemicals LLC	Y1265917-5g	1H-Pyrazole, 4-propyl-	21037-81-0	95%	5g	$1230	2024-06-06
TRC	B524330-50mg	4-propyl-1H-pyrazole	21037-81-0		50mg	$ 70.00	2022-06-07
TRC	B524330-100mg	4-propyl-1H-pyrazole	21037-81-0		100mg	$ 95.00	2022-06-07
TRC	B524330-500mg	4-propyl-1H-pyrazole	21037-81-0		500mg	$ 365.00	2022-06-07
Enamine	EN300-263355-0.05g	4-propyl-1H-pyrazole	21037-81-0	95.0%	0.05g	$52.0	2025-03-21